Cas no 620586-24-5 (3,5-dimethyl-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1-benzofuran-2-carboxamide)

• Product Name: 3,5-dimethyl-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1-benzofuran-2-carboxamide
• CAS No: 620586-24-5
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 5843865
• PubChem ID: 4497573
• Update Time: 2025-10-21

3,5-dimethyl-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3,5-dimethyl-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
• F1673-6996
• AF-399/42217074
• 3,5-dimethyl-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1-benzofuran-2-carboxamide
• SR-01000908972-1
• AKOS002227093
• HMS1430G06
• N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzofuran-2-carboxamide
• SR-01000908972
• IFLab1_006420
• 620586-24-5
• N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-3,5-dimethyl-1-benzofuran-2-carboxamide
• AB00675647-01

• Inchi： 1S/C16H17N3O2S/c1-8(2)15-18-19-16(22-15)17-14(20)13-10(4)11-7-9(3)5-6-12(11)21-13/h5-8H,1-4H3,(H,17,19,20)
• InChI Key： HWEISNZYUTXFFH-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2C(C)=C1C(NC1=NN=C(C(C)C)S1)=O

Computed Properties

• Exact Mass: 315.10414797g/mol
• Monoisotopic Mass: 315.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• pka: 7.44±0.50(Predicted)

Additional information on 3,5-dimethyl-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1-benzofuran-2-carboxamide

3,5-Dimethyl-N-[5-(Propan-2-Yl)-1,3,4-Thiadiazol-2-Yl]-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 620586-24-5, commonly referred to as 3,5-dimethyl-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1-benzofuran-2-carboxamide, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of benzofuran, a heterocyclic compound with a fused benzene and furan ring system. The thiadiazole ring in its structure contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the antimicrobial and antioxidant properties of this compound. Researchers have explored its ability to inhibit bacterial growth, particularly against pathogenic strains such as *Staphylococcus aureus* and *Escherichia coli*. The presence of the thiadiazole moiety is believed to play a pivotal role in these activities due to its ability to interact with bacterial cell membranes and disrupt their functions.

In addition to its antimicrobial properties, this compound has shown promise in anticancer research. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways. The benzofuran core of the molecule is thought to enhance its bioavailability and cellular uptake, making it a potential candidate for drug development.

The synthesis of 3,5-dimethyl-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1-benzofuran-2-carboxamide involves a multi-step process that includes the formation of the thiadiazole ring through cyclization reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, improving the yield and purity of the final product. These improvements are crucial for scaling up production for preclinical and clinical trials.

Moreover, computational studies have been conducted to investigate the molecular interactions of this compound with various biological targets. Molecular docking simulations have revealed that the carboxamide group interacts strongly with key residues in enzyme active sites, suggesting its potential as an inhibitor of specific enzymatic pathways. These findings have opened new avenues for exploring its therapeutic applications in diseases such as neurodegenerative disorders and inflammatory conditions.

Environmental impact assessments are also being conducted to evaluate the safety of this compound in aquatic ecosystems. Initial results indicate that it exhibits low toxicity towards non-target organisms, which is a positive sign for its potential use in agricultural or pharmaceutical applications. However, further studies are required to fully understand its environmental fate and degradation pathways.

In conclusion, 3,5-dimethyl-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1-benzofuran-2-carboxamide represents a promising molecule with diverse biological activities. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable candidate for drug discovery efforts. As research continues to uncover its full potential, this compound holds great promise for advancing both therapeutic and agricultural applications.